Cas no 1019101-95-1 (N-[3-methyl-1-(4-phenyl-1,3-thiazol-2-yl)-1H-pyrazol-5-yl]-2-nitrobenzamide)

• Product Name: N-[3-methyl-1-(4-phenyl-1,3-thiazol-2-yl)-1H-pyrazol-5-yl]-2-nitrobenzamide
• CAS No: 1019101-95-1
• MF: C₂₀H₁₅N₅O₃S
• MW: 405.429802179337
• CID: 6063726
• PubChem ID: 25281523
• Update Time: 2025-05-20

N-[3-methyl-1-(4-phenyl-1,3-thiazol-2-yl)-1H-pyrazol-5-yl]-2-nitrobenzamide Chemical and Physical Properties

Names and Identifiers

• N-[3-methyl-1-(4-phenyl-1,3-thiazol-2-yl)-1H-pyrazol-5-yl]-2-nitrobenzamide
• N-[5-methyl-2-(4-phenyl-1,3-thiazol-2-yl)pyrazol-3-yl]-2-nitrobenzamide
• N-(3-methyl-1-(4-phenylthiazol-2-yl)-1H-pyrazol-5-yl)-2-nitrobenzamide
• F5030-0062
• VU0630455-1
• AKOS016364261
• 1019101-95-1

• Inchi： 1S/C20H15N5O3S/c1-13-11-18(22-19(26)15-9-5-6-10-17(15)25(27)28)24(23-13)20-21-16(12-29-20)14-7-3-2-4-8-14/h2-12H,1H3,(H,22,26)
• InChI Key： QKOMYXKILPMJAB-UHFFFAOYSA-N
• SMILES： C(NC1=CC(C)=NN1C1=NC(C2=CC=CC=C2)=CS1)(=O)C1=CC=CC=C1[N+]([O-])=O

Computed Properties

• Exact Mass: 405.08956053g/mol
• Monoisotopic Mass: 405.08956053g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 29
• Rotatable Bond Count: 4
• Complexity: 597
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 4.3
• Topological Polar Surface Area: 134Ų

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Nitrobenzenes

Additional information on N-[3-methyl-1-(4-phenyl-1,3-thiazol-2-yl)-1H-pyrazol-5-yl]-2-nitrobenzamide

N-[3-methyl-1-(4-phenyl-1,3-thiazol-2-yl)-1H-pyrazol-5-yl]-2-nitrobenzamide: A Comprehensive Overview

The compound N-[3-methyl-1-(4-phenyl-1,3-thiazol-2-yl)-1H-pyrazol-5-yl]-2-nitrobenzamide, identified by the CAS number 1019101-95-1, is a complex organic molecule with significant potential in various fields of chemistry and materials science. This compound has garnered attention due to its unique structural features and promising applications in drug discovery, material synthesis, and catalysis. Recent studies have highlighted its role in the development of novel pharmaceutical agents and advanced materials.

The molecular structure of this compound is characterized by a combination of functional groups that contribute to its versatile properties. The presence of a pyrazole ring and a thiazole ring introduces aromaticity and conjugation, which are critical for electronic and optical properties. Additionally, the nitrobenzamide group enhances the compound's reactivity and selectivity in chemical reactions. These features make it a valuable building block in organic synthesis.

Recent research has focused on the synthesis and characterization of this compound, with particular emphasis on its spectroscopic properties. Advanced techniques such as UV-vis spectroscopy and fluorescence analysis have revealed its potential as a fluorescent probe for sensing applications. The compound's ability to emit light under specific conditions makes it a candidate for use in biosensing and environmental monitoring.

In the field of drug discovery, this compound has shown promise as a lead molecule for developing new therapeutic agents. Its structural flexibility allows for modifications that could enhance bioavailability and target specificity. Preclinical studies have demonstrated its potential as an anti-inflammatory agent, with research ongoing to evaluate its efficacy in treating chronic inflammatory diseases.

The application of this compound extends beyond pharmaceuticals into materials science. Its unique electronic properties make it a candidate for use in organic electronics, such as field-effect transistors (FETs) and light-emitting diodes (LEDs). Recent advancements in nanotechnology have explored its role in creating novel nanomaterials with improved electrical conductivity and mechanical stability.

In conclusion, the compound N-[3-methyl-1-(4-phenyl-1,3-thiazol-2-yl)-1H-pyrazol-5-yl]-2-nitrobenzamide represents a significant advancement in organic chemistry. Its diverse applications across multiple disciplines underscore its importance as a versatile building block for future innovations. Continued research will undoubtedly unlock further potential uses, solidifying its role in both academic and industrial settings.